4,5-dihydro-1H-[1,2,5]oxadiazolo[3,4-a]carbazole

• IUPAC Name: 5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole
• InChI: InChI=1S/C12H9N3O/c1-2-4-9-7(3-1)8-5-6-10-12(11(8)13-9)15-16-14-10/h1-4,13H,5-6H2
• InChI Key: CEKVZGMPIHSBOK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NON=C2C3=C1C4=CC=CC=C4N3
• Molecular Formula: C12H9N3O
• DSSTOX Substance ID: DTXSID70419887
• Molecular Weight: 211.22 g/mol
• CAS No.: 256348-46-6

Description

4,5-dihydro-1H-[1,2,5]oxadiazolo[3,4-a]carbazole is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Structure

• The synthesis of various oxadiazole compounds, including structures similar to 4,5-dihydro-1H-[1,2,5]oxadiazolo[3,4-a]carbazole, has been a subject of research. For instance, compounds such as 5,6-dihydro-4H-imidazo[4,5-c][1,2,5]oxadiazole and N3,N3′-methylenebis-3,4-diamino-1,2,5-oxadiazole have been synthesized using formaldehyde and 3,4-diamino-1,2,5-oxadiazole in acetonitrile, highlighting the potential for diverse chemical structures in this class of compounds (Kakanejadifard et al., 2007).

Antimicrobial Properties

• Novel oxadiazole derivatives have shown potential in antimicrobial applications. A study synthesized 2-(heterylcarboxamido)-2,3-dihydro-1H-1,2,5-oxadiazolo(3,4-c)(1,3,2)diaza-phosphole-2-oxides and tested them against various microorganisms, demonstrating moderate activity in antimicrobial assays (Babu et al., 2007).

Crystal Structure Analysis

• Crystal structure analysis is another area of focus. For example, the compound octahydro-5H,12H-4,11-methano-1H,7H-bis[1,2,5]oxadiazolo[3,4-d:3′,4′-j][1,7,3,9]dioxadiazacyclododecine was synthesized and its crystal structure was determined, providing insights into the molecular arrangement of such compounds (Willer et al., 2012).

Biological Activity Studies

• Studies have also focused on the biological activities of oxadiazole derivatives. For instance, the synthesis of 1-((5-oxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)methyl)-1H-1,2,4-triazole-3-carboxylic acid and its antibacterial activity highlights the potential of these compounds in developing new antibacterial agents (Brahmayya et al., 2018).

Application in Organic Synthesis

• The utility of oxadiazole compounds in organic synthesis is also noteworthy. Research on the application of N-acylbenzotriazoles in synthesizing 5-substituted 2-ethoxy-1,3,4-oxadiazoles demonstrates their role as valuable intermediates in organic chemistry (Wet-osot et al., 2017).

Bioisosteric Analysis

• The oxadiazole ring has been analyzed for its bioisosteric properties, such as in studies where hydroxy-1,2,5-oxadiazolyl moiety was investigated as a bioisoster of the carboxy function, with applications in designing gamma-aminobutyric acid (GABA) analogues (Lolli et al., 2006).

Antioxidant Capacity

• Research into the antioxidant properties of carbazol and 1,3,4-oxadiazol derivatives, including 6-chloro-9H-carbazol derivatives, has shown these compounds to have significant antioxidant activity, underscoring their potential in various pharmacological applications (Bordei (Telehoiu), 2021).

Mechanism of Action

Target of Action

Oxadiazole derivatives have been known to exhibit a wide range of biological activities, including anticancer, antibacterial, antiviral, and antidiabetic effects . Therefore, it’s plausible that this compound may interact with a variety of biological targets.

Mode of Action

Oxadiazole derivatives are known to interact with their targets through various non-covalent interactions due to the electronegativities of nitrogen and oxygen in their structures .

Future Directions

The development of new synthetic strategies and the exploration of the diverse biological activities of oxadiazoles are areas of ongoing research. The design of new chemical entities to act against various diseases is a key focus in medicinal chemistry.